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Compound of Interest

Compound Name: Azurite

Cat. No.: B1638891 Get Quote

For laboratory professionals engaged in research and development, ensuring safety during the

handling of chemical compounds is paramount. This guide provides essential safety and

logistical information for the handling of Azurite, a copper carbonate hydroxide mineral.

Adherence to these protocols is critical to mitigate risks and ensure a safe laboratory

environment.

Azurite's primary hazard is associated with its copper content. Inhalation of azurite dust can

lead to respiratory irritation, and chronic exposure may result in liver and kidney damage.[1]

Ingestion can cause acute distress, including vomiting.[1] Therefore, implementing stringent

safety measures is non-negotiable.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards posed by

Azurite. The following table summarizes the required PPE for handling this mineral, particularly

in powdered form or when generating dust.
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Protection Type Specific PPE Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn in addition to goggles

when there is a significant risk

of dust generation.

To protect against airborne

particles and potential

splashes.[2]

Skin Protection
Nitrile or natural rubber gloves.

[3] A fully buttoned lab coat.

To prevent skin contact with

azurite dust, which can cause

irritation.[3]

Respiratory Protection

A NIOSH-approved N95 or

higher-rated particulate

respirator.

To prevent the inhalation of

harmful copper-containing

dust.[3][4]

Occupational Exposure Limits for Azurite (as
Copper Dust)
To ensure a safe working environment, it is crucial to adhere to the established occupational

exposure limits for copper dust.

Agency Exposure Limit (Time-Weighted Average)

OSHA (PEL) 1 mg/m³ (8-hour)[3][5][6]

NIOSH (REL) 1 mg/m³ (10-hour)[3][5][6]

ACGIH (TLV) 1 mg/m³ (8-hour)[3][6]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value

Experimental Workflow for Safe Handling of Azurite
The following diagram outlines the standard operating procedure for the safe handling of

Azurite in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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